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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Pilabactam sodium, also known as QPX7728 or Xeruborbactam, is a novel, ultra-broad-
spectrum beta-lactamase inhibitor (BLI) currently in development. It belongs to the cyclic
boronic acid class of compounds and exhibits potent inhibitory activity against a wide array of
beta-lactamase enzymes, including both serine- and metallo-beta-lactamases (MBLS). This
technical guide provides a comprehensive overview of the preclinical data available for
Pilabactam sodium, focusing on its mechanism of action, in vitro and in vivo efficacy,
pharmacokinetics, and safety profile. The information presented is intended to serve as a
valuable resource for researchers and professionals involved in the discovery and development
of new antibacterial agents.

Mechanism of Action

Pilabactam sodium functions by inhibiting beta-lactamase enzymes produced by bacteria,
which are a primary mechanism of resistance to beta-lactam antibiotics. By binding to the
active site of these enzymes, Pilabactam sodium prevents the hydrolysis and subsequent
inactivation of the partner beta-lactam antibiotic. This restores the antibiotic's ability to bind to
penicillin-binding proteins (PBPs) in the bacterial cell wall, leading to the disruption of
peptidoglycan synthesis and ultimately, bacterial cell death. A key feature of Pilabactam is its
exceptionally broad spectrum of activity, which includes inhibition of Ambler Class A, C, and D
serine beta-lactamases, as well as Class B metallo-beta-lactamases.
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 To cite this document: BenchChem. [Preclinical Profile of Pilabactam Sodium (QPX7728): An
In-Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3435033#preclinical-studies-involving-pilabactam-
sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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